2-((6-(4-methyl-2-(pyridin-3-yl)thiazol-5-yl)pyridazin-3-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-[6-(4-methyl-2-pyridin-3-yl-1,3-thiazol-5-yl)pyridazin-3-yl]sulfanyl-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C22H16F3N5OS2/c1-13-20(33-21(27-13)14-5-4-10-26-11-14)17-8-9-19(30-29-17)32-12-18(31)28-16-7-3-2-6-15(16)22(23,24)25/h2-11H,12H2,1H3,(H,28,31)
• InChI Key: TUUJJLMARFIRFA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CN=CC=C2)C3=NN=C(C=C3)SCC(=O)NC4=CC=CC=C4C(F)(F)F
• Molecular Formula: C22H16F3N5OS2
• Molecular Weight: 487.5 g/mol

Description

2-((6-(4-methyl-2-(pyridin-3-yl)thiazol-5-yl)pyridazin-3-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C22H16F3N5OS2 and its molecular weight is 487.52. The purity is usually 95%.
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Scientific Research Applications

• Antitumor and Antioxidant Evaluation

  • Research involving 2-amino-1,3,4-thiadiazole derivatives, which are structurally related to the compound , showed promising results in antitumor and antioxidant activities. This suggests potential applications in developing new cancer treatments and antioxidants (Hamama et al., 2013).

• Antimicrobial Activity

  • Studies on derivatives of N-(phenylsulfonyl)acetamide, a compound structurally similar to 2-((6-(4-methyl-2-(pyridin-3-yl)thiazol-5-yl)pyridazin-3-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide, have shown significant antimicrobial activities. These findings highlight the potential for developing new antimicrobial agents (Fahim & Ismael, 2019).

• Insecticidal Assessment

  • The use of certain acetamide derivatives in synthesizing new compounds has led to the development of potential insecticidal agents. This suggests that similar compounds, including the one , could be explored for their insecticidal properties (Fadda et al., 2017).

• Synthesis of Heterocyclic Compounds

  • The compound's structure allows for the synthesis of various heterocyclic compounds, which are crucial in medicinal chemistry for their diverse biological activities. This application is vital in drug discovery and development processes (Rady & Barsy, 2006).

• Molecular Docking and Screening

  • Novel derivatives related to the compound have been prepared and subjected to molecular docking screenings. This indicates its utility in the design and development of new molecules with specific biological targets, such as antimicrobial and antioxidant agents (Flefel et al., 2018).

• Antiproliferative Activity Studies

  • Research on new functionalized pyridine linked thiazole derivatives, similar in structure to the compound , has demonstrated promising anticancer activity. This underscores the potential of such compounds in cancer therapy (Alqahtani & Bayazeed, 2020).